2-chloro-N-(3-chlorophenyl)-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-(3-chlorophenyl)-4-nitrobenzamide
• InChI: InChI=1S/C13H8Cl2N2O3/c14-8-2-1-3-9(6-8)16-13(18)11-5-4-10(17(19)20)7-12(11)15/h1-7H,(H,16,18)
• InChI Key: RXNGJKRQRGSFGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)NC(=O)C2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C13H8Cl2N2O3
• Molecular Weight: 311.12 g/mol

Description

2-chloro-N-(3-chlorophenyl)-4-nitrobenzamide is a useful research compound. Its molecular formula is C13H8Cl2N2O3 and its molecular weight is 311.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 309.9911975 g/mol and the complexity rating of the compound is 375. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Engineering

Research in crystal engineering has explored the interactions within molecular crystals, including those related to 2-chloro-N-(3-chlorophenyl)-4-nitrobenzamide derivatives. For instance, the study of crystal structures featuring hydrogen and halogen bonds highlights the potential for using these interactions in designing new crystal frameworks. This work demonstrates the importance of such interactions for crystal engineering and design, offering insights into the predictable and less predictable aspects of molecular assembly and interaction (Saha, Nangia, & Jaskólski, 2005).

Molecular Structure and Analysis

The synthesis and molecular structure analysis of compounds related to this compound have been detailed, providing a foundation for understanding the chemical and physical properties of such compounds. For example, the FT-IR, molecular structure, hyperpolarizability, HOMO and LUMO analysis, and NBO analysis of 2-(4-chlorophenyl)-2-oxoethyl 3-nitrobenzoate have been conducted, revealing the compound's structure and potential applications in various fields (Kumar et al., 2014).

Drug Development and Pharmacology

In drug development and pharmacology, derivatives of this compound have been synthesized and studied for their potential antidiabetic properties. A particular study focused on the synthesis of derivatives and their in vitro study against α-glucosidase, with findings indicating significant inhibitory activity against the enzyme. This research underscores the potential of such compounds in developing new treatments for diabetes, emphasizing the role of molecular docking and dynamic simulation studies in identifying promising therapeutic agents (Thakral, Narang, Kumar, & Singh, 2020).

Pharmaceutical Cocrystals

The formation and study of pharmaceutical cocrystals involving this compound derivatives offer insights into improving drug solubility and dissolution rates. Research on cocrystals with ethenzamide and other coformers has shown that these can enhance solubility and dissolution rates compared to the parent compounds, suggesting a viable approach to enhancing drug delivery and efficacy (Aitipamula et al., 2012).

Mechanism of Action

Target of Action

Similar compounds have been studied for their antidepressant and antimicrobial activities .

Mode of Action

It’s worth noting that similar compounds have shown to interact with monoamine neurotransmitters, specifically norepinephrine (ne), serotonin (5-ht), and dopamine (da) .

Biochemical Pathways

Related compounds have been associated with the modulation of neurotransmitter pathways .

Result of Action

Related compounds have shown potential antidepressant and antimicrobial activities .